Cas no 56882-78-1 (Urea,N'-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-N-(2,2-dimethoxyethyl)-N-methyl-)

Urea,N'-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-N-(2,2-dimethoxyethyl)-N-methyl- structure
56882-78-1 structure
Product Name:Urea,N'-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-N-(2,2-dimethoxyethyl)-N-methyl-
CAS No:56882-78-1
MF:C14H24N4O3S
MW:328.430361747742
CID:347566
PubChem ID:165343385
Update Time:2025-04-19

Urea,N'-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-N-(2,2-dimethoxyethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Urea,N'-(5-cyclohexyl-1,3,4-thiadiazol-2-yl)-N-(2,2-dimethoxyethyl)-N-methyl-
    • DTXSID801143146
    • 56882-78-1
    • N'-(5-Cyclohexyl-1,3,4-thiadiazol-2-yl)-N-(2,2-dimethoxyethyl)-N-methylurea
    • Inchi: 1S/C14H24N4O3S/c1-18(9-11(20-2)21-3)14(19)15-13-17-16-12(22-13)10-7-5-4-6-8-10/h10-11H,4-9H2,1-3H3,(H,15,17,19)
    • InChI Key: KFNKHKCBGPPQST-UHFFFAOYSA-N
    • SMILES: S1C(NC(N(C)CC(OC)OC)=O)=NN=C1C1CCCCC1

Computed Properties

  • Exact Mass: 328.15712
  • Monoisotopic Mass: 328.15691181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 76.58
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